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2-methoxy-N-[(3-
Compound Name: methoxyphenyl)methyllethanamin
e
CAS No.: 827327-99-1
Cat. No.: B1598649
Get Quote
Abstract

This application note provides a detailed guide to the spectroscopic characterization of 2-
methoxy-N-[(3-methoxyphenyl)methyl]lethanamine, a compound of interest in drug
discovery and development. We outline optimized protocols for Nuclear Magnetic Resonance
(NMR) spectroscopy (*H and 13C), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass
Spectrometry (MS). The causality behind experimental choices is explained, and a thorough
interpretation of the expected spectral data is provided to serve as a benchmark for
researchers. This guide is designed to ensure structural verification and purity assessment with
a high degree of confidence.

Introduction and Scientific Context

2-methoxy-N-[(3-methoxyphenyl)methyl]lethanamine is a secondary amine containing two
methoxy groups, positioning it as a versatile scaffold in medicinal chemistry. Its structural motifs
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are found in various biologically active compounds. Accurate and unambiguous structural
elucidation is a prerequisite for any further pharmacological or toxicological studies. This
document details the application of orthogonal spectroscopic techniques—NMR, IR, and MS—
to provide a comprehensive and self-validating analytical workflow for this specific molecule.
The protocols and interpretations herein are grounded in established principles of spectroscopy
and are supported by authoritative references to ensure scientific rigor.

Molecular Structure and Spectroscopic Rationale

A clear understanding of the molecular structure is fundamental to predicting and interpreting
spectroscopic data. The key structural features of 2-methoxy-N-[(3-
methoxyphenyl)methyl]ethanamine that will be probed are:

Secondary Amine (N-H): This group will have characteristic signals in both IR (stretching and
bending) and *H NMR (a broad, exchangeable proton).

e Two Methoxy Groups (-OCHs): One is aliphatic, and the other is aromatic. These will give
rise to distinct sharp singlets in the *H NMR spectrum and characteristic C-O stretches in the
IR spectrum.

o Aromatic Ring: The substitution pattern on the benzene ring will produce a specific splitting
pattern in the aromatic region of the *H NMR spectrum.

« Aliphatic Ethyl Chain: The methylene groups (-CHz-) will show characteristic signals in the
NMR spectra, with chemical shifts influenced by adjacent heteroatoms.

Figure 1. Molecular structure of 2-methoxy-N-[(3-methoxyphenyl)methyl]ethanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule.

'H NMR Spectroscopy

Rationale for Protocol: Deuterated chloroform (CDCIs) is a standard solvent for non-polar to
moderately polar organic compounds, offering good solubility and a clean spectral window.
Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (0 ppm)
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due to its chemical inertness and single sharp resonance. A moderate concentration of 10-20
mg/mL is chosen to ensure a good signal-to-noise ratio without causing significant line
broadening.

Experimental Protocol:

e Sample Preparation: Dissolve 15 mg of the sample in 0.75 mL of CDCIs (containing 0.03%
viv TMS).

e Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

e Acquisition Parameters:

[¢]

Pulse Program: Standard single-pulse (zg30).

[¢]

Number of Scans: 16 (adjust as needed for signal-to-noise).

[e]

Relaxation Delay (d1): 2 seconds.

o

Acquisition Time: ~4 seconds.

[¢]

Spectral Width: -2 to 12 ppm.

Predicted *H NMR Data:
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.20 t 1H Ar-H (H5')
~6.80-6.70 m 3H Ar-H (H2', H4', H6")
~3.79 S 2H Ar-CHz-N
~ 3.77 S 3H Ar-OCHs
~3.48 t 2H N-CH2-CH:
~3.31 s 3H O-CHs (aliphatic)
~2.80 t 2H N-CH2-CH:
~ 1.80 (broad) s 1H N-H

Interpretation of the Spectrum:

o Aromatic Region (6.70-7.20 ppm): The meta-substituted benzene ring is expected to show a
complex multiplet for the three adjacent protons and a triplet for the proton between two
carbons.

e Methoxy Protons (~3.77 and ~3.31 ppm): Two sharp singlets, each integrating to 3 protons,
are predicted for the two methoxy groups. The aromatic methoxy protons are typically slightly
more deshielded than the aliphatic ones.[1]

e Benzylic Protons (~3.79 ppm): The methylene group attached to the aromatic ring and the
nitrogen will appear as a singlet, as there are no adjacent protons to cause splitting.

o Ethylamine Chain Protons (~3.48 and ~2.80 ppm): The two methylene groups of the
ethylamine chain will appear as triplets due to coupling with each other. The methylene
group attached to the nitrogen is more deshielded than the one attached to the oxygen.

e Amine Proton (~1.80 ppm): The N-H proton of the secondary amine is expected to be a
broad singlet and its chemical shift can vary depending on concentration and sample purity.

[2]
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3C NMR Spectroscopy

Rationale for Protocol: The same sample prepared for tH NMR can be used. A proton-
decoupled sequence (e.g., zgpg30) is used to simplify the spectrum to single lines for each
unique carbon atom, which aids in counting the number of distinct carbon environments.

Experimental Protocol:
o Sample: Use the same sample as for tH NMR.
e Instrumentation: 400 MHz NMR spectrometer (carbon observe frequency of ~100 MHz).
e Acquisition Parameters:
o Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).
o Number of Scans: 1024 (or more, as 13C has a low natural abundance).
o Relaxation Delay (d1): 2 seconds.

Predicted 3C NMR Data:
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Chemical Shift (6, ppm) Assighment
~159.8 C-OCHs (aromatic)
~141.0 Ar-C-CHz: (quaternary)
~129.5 Ar-CH (C5')
~119.0 Ar-CH (C6")

~ 1125 Ar-CH (C2' or C4")
~112.0 Ar-CH (C4' or C2)
~70.0 O-CH2-CH:2

~58.5 O-CHs (aliphatic)
~55.1 Ar-OCHs

~53.0 Ar-CH2-N

~ 495 N-CHz-CH:

Interpretation of the Spectrum: The spectrum is expected to show 11 distinct carbon signals,
corresponding to the 11 unique carbon environments in the molecule.

o Aromatic Carbons (112-160 ppm): The carbon attached to the methoxy group will be the
most downfield aromatic carbon. The other aromatic carbons will appear in the typical range
for a substituted benzene ring.

e Methoxy Carbons (~55.1 and ~58.5 ppm): The aromatic methoxy carbon typically appears
around 55-56 ppm.[3] The aliphatic methoxy carbon will be in a similar region.

 Aliphatic Carbons (49-70 ppm): The carbons of the ethylamine and benzyl groups will appear
in the aliphatic region. The carbon attached to the oxygen will be the most deshielded (~70
ppm), followed by the carbons attached to the nitrogen.

Infrared (IR) Spectroscopy

Rationale for Protocol: Attenuated Total Reflectance (ATR) is a modern, rapid, and non-
destructive technique that requires minimal sample preparation, making it ideal for routine
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analysis.

Experimental Protocol:

o Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR
crystal.

e Instrumentation: FTIR spectrometer equipped with a diamond ATR accessory.

e Acquisition Parameters:

o Spectral Range: 4000 - 600 cm~1.

o Resolution: 4 cm™1.

o Number of Scans: 32.

Predicted IR Absorption Bands:

Wavenumber (cm—?) Intensity Assignment

~ 3320 Medium N-H stretch (secondary amine)
~ 3060 - 3010 Medium Aromatic C-H stretch

~ 2950 - 2850 Strong Aliphatic C-H stretch

~ 1600, 1490 Medium C=C aromatic ring stretches

~ 1250 Strong Aryl-O stretch (asymmetric)

C-N stretch and Aliphatic C-O

~ 1150 - 1050 Strong
stretch

Aromatic C-H out-of-plane
~ 850 - 750 Strong
bend (meta-subst.)

Interpretation of the Spectrum:

e N-H Stretch: A single, moderately sharp peak around 3320 cm~1 is characteristic of a
secondary amine N-H stretch.[4] This distinguishes it from primary amines which show two
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peaks.[5]

e C-H Stretches: The presence of both sp2 (aromatic, >3000 cm~1) and sp3 (aliphatic, <3000
cm~1) C-H bonds will be evident.

o C-O Stretches: Strong absorptions in the 1250-1050 cm~1 region are expected for the two C-
O ether linkages. Phenyl alkyl ethers typically show two strong bands.[6]

o Aromatic Region: Peaks in the 1600-1450 cm~1 region confirm the presence of the benzene
ring.

Mass Spectrometry (MS)

Rationale for Protocol: Electrospray lonization (ESI) is a soft ionization technique that is well-
suited for polar molecules like amines, typically producing a protonated molecular ion [M+H]*
with minimal fragmentation. This allows for the unambiguous determination of the molecular
weight.

Experimental Protocol:

o Sample Preparation: Prepare a dilute solution of the sample (~10 pg/mL) in a 50:50 mixture
of methanol and water with 0.1% formic acid. The acid promotes protonation.

e Instrumentation: A quadrupole or time-of-flight (TOF) mass spectrometer equipped with an
ESI source.

e Acquisition Parameters:

o

lonization Mode: Positive ion mode.

o

Mass Range: m/z 50 - 500.

[¢]

Capillary Voltage: 3.5 kV.

o

Source Temperature: 120 °C.

Predicted Mass Spectrometry Data:
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e Molecular Formula: C11H17NO:2
e Molecular Weight: 195.26 g/mol
e Predicted [M+H]*: m/z 196.13

Predicted Major Fragment lons (from MS/MS or in-source fragmentation):

m/z (predicted) Loss Fragment Structure
121.07 C2H40 (44 Da) from [CsHo0]* (3-methoxybenzyl
' ethylamine side cation)

C2Hs0O (45 Da) from
152.10 [CoH12N]*
methoxyethane

136.09 C2HsNO (59 Da) [CoH12]*

Interpretation of the Fragmentation Pattern: The fragmentation of amines is typically dominated
by a-cleavage, which is the breaking of a C-C bond adjacent to the nitrogen atom.[7][8] This
process leads to the formation of a stable iminium ion.[9]

e The base peak is often the result of the most stable fragment. In this case, cleavage of the
bond between the benzyl group and the nitrogen would yield the stable 3-methoxybenzyl
cation at m/z 121.

e The presence of an odd molecular weight for the parent molecule is consistent with the
"nitrogen rule,” which states that a molecule with an odd number of nitrogen atoms will have
an odd nominal molecular mass.[9]

Integrated Spectroscopic Workflow

The following diagram illustrates the logical flow of the analytical process, from sample
preparation to final structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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